1-Chloro-2-phenyl-2-propene
Description
1-Chloro-2-phenyl-2-propene (C₉H₉Cl) is an organochlorine compound featuring a chlorinated propene backbone substituted with a phenyl group at the 2-position. The compound’s reactivity is influenced by the conjugation of the chlorine atom with the unsaturated propene system and the electron-withdrawing effects of the phenyl group. Such structures are often intermediates in organic synthesis, particularly in pharmaceuticals and agrochemicals .
Properties
CAS No. |
3360-52-9 |
|---|---|
Molecular Formula |
C9H9Cl |
Molecular Weight |
152.62 g/mol |
IUPAC Name |
3-chloroprop-1-en-2-ylbenzene |
InChI |
InChI=1S/C9H9Cl/c1-8(7-10)9-5-3-2-4-6-9/h2-6H,1,7H2 |
InChI Key |
QQGZSWNELYFQPD-UHFFFAOYSA-N |
Canonical SMILES |
C=C(CCl)C1=CC=CC=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Notes and Limitations
- Data Gaps : Direct experimental data on 1-Chloro-2-phenyl-2-propene is sparse; inferences rely on structural analogs.
- Synthetic Challenges : Steric hindrance from the phenyl group may complicate purification.
- Stability : Allylic chlorides are prone to decomposition; stability studies under varying pH and temperature are needed .
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